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Compound of Interest

Compound Name: 2-Methylpentane

CAS No.: 43133-95-5

Cat. No.: B3428113

Get Quote

Introduction: The Hidden Hazards of Isohexane
2-Methylpentane (commonly known as isohexane) is frequently utilized in chromatography

(HPLC) and organic synthesis as a non-polar solvent substitute for n-hexane. While it avoids

the specific neurotoxicity associated with n-hexane (2,5-hexanedione metabolite formation), it

presents an aggressive flammability profile that is often underestimated in high-throughput

laboratories.[1]

The Core Directive: Disposal of 2-methylpentane is not merely about regulatory compliance; it

is a thermodynamic management process. Its flash point (< -20°C) and high vapor pressure

necessitate a disposal protocol that actively manages headspace and static discharge risks.

Physicochemical Safety Profile
Effective disposal requires understanding the physical properties that drive risk. The following

data dictates the engineering controls required during waste transfer.
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Property Value Operational Implication

CAS Number 107-83-5
Unique identifier for waste

labeling.[2][3]

Flash Point ~ -23°C (-9°F)

Critical: Vapors can ignite at

sub-freezing temperatures.

Cold room storage does not

mitigate fire risk.

Boiling Point 60°C (140°F)
Low boiling point implies rapid

vaporization during pouring.

Vapor Pressure ~200 mmHg (@ 25°C)

High internal pressure. Waste

containers must not be filled

>90% to prevent hydraulic

rupture or cap failure.

Conductivity Very Low (< 1 pS/m)

High Static Risk. Fluid friction

during pouring generates

charge that cannot dissipate,

creating an ignition source.[1]

Density 0.65 g/mL

Lighter than water. In a fire, it

floats on water and spreads;

water jets increase the hazard.

[1]

Pre-Disposal Assessment & Segregation
The "Golden Rule" of Solvent Disposal: Never mix halogenated and non-halogenated solvents

unless explicitly authorized.

Classification: 2-Methylpentane is a Non-Halogenated Organic Solvent.

RCRA Code:D001 (Ignitable Characteristic).

Cost/Safety Impact: Mixing 2-methylpentane with halogenated solvents (e.g.,

Dichloromethane, Chloroform) reclassifies the entire mixture as "Halogenated Waste."[1]
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This requires higher-temperature incineration with flue gas scrubbing, significantly increasing

disposal costs and environmental impact.[1]

Decision Logic for Waste Stream Segregation
The following diagram illustrates the critical decision pathways for segregating 2-
methylpentane waste.

Start: 2-Methylpentane Waste

Is it mixed with other chemicals?

Does mixture contain Halogens?
(Cl, Br, F, I)

Yes

Stream A: Non-Halogenated
Organic Waste

No (Pure)

Does mixture contain Oxidizers?
(Peroxides, Nitric Acid)

No

Stream B: Halogenated
Organic Waste

Yes

No

Stream C: DO NOT MIX
Segregate Immediately

Yes (Explosion Risk)

Click to download full resolution via product page

Figure 1: Segregation decision tree. Note that mixing with oxidizers creates an immediate

explosion hazard.
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Step-by-Step Disposal Protocol
Phase 1: Container Selection
Do not use standard consumer plastics. The solvent's non-polar nature can extract plasticizers

from incorrect materials, compromising container integrity.[1]

Recommended: High-Density Polyethylene (HDPE) jerricans or Safety Cans (Type I or II).

Acceptable: Borosilicate Glass (Amber preferred to prevent UV degradation of co-

contaminants).

Prohibited: Low-Density Polyethylene (LDPE) or Polystyrene (PS).

Phase 2: The Transfer (Static Mitigation)
Context: Because 2-methylpentane has low conductivity, pouring it creates a static charge.[1]

If the potential difference exceeds the breakdown voltage of air (approx 3000V/mm), a spark

will occur.[1] In the presence of vapors (Flash point -23°C), this guarantees ignition.[1]

Grounding: If transferring volumes >4 Liters, attach a grounding wire between the source

container, the receiving waste drum, and an earth ground.[1]

Submerged Filling: If using a funnel, ensure the stem extends to the bottom of the container

or use a dip tube. This prevents "splash filling," which generates higher static charges.[1]

Fume Hood: Perform all transfers inside a functioning fume hood to capture displaced

vapors.

Phase 3: Labeling (Satellite Accumulation Area)
Compliance with EPA 40 CFR 262.15 is mandatory.

Label Timing: Apply the label before the first drop of waste enters the container.

Verbiage: Must read "Hazardous Waste."

Constituents: List "2-Methylpentane" clearly. Do not use abbreviations like "Isohexane"

alone; use the specific chemical name.
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Hazard Indication: Mark "Ignitable" or draw the GHS Flame pictogram.

Phase 4: Storage and Handoff[4][5]
Headspace: Leave at least 10% headspace. 2-Methylpentane expands significantly with

temperature fluctuations.

Cap Tightness: Due to high vapor pressure, caps must be torqued tightly. Loose caps allow

volatile emissions, creating a localized explosive atmosphere in the storage cabinet.[1]

Secondary Containment: Store the waste container in a polyethylene tray capable of holding

110% of the container's volume.

Emergency Contingencies
Spill Response (< 1 Liter)

Evacuate & Ventilate: Clear the immediate area. 2-Methylpentane vapors are heavier than

air (Vapor Density ~3.0) and will accumulate along the floor.

Eliminate Sources: Unplug nearby hot plates or stirrers (spark potential).

Absorb: Use non-combustible absorbents (vermiculite, clay, or proprietary solvent pillows).[1]

Do not use paper towels, which act as a wick for the flammable liquid.[1]

Disposal: Collect absorbent in a sealed bag and label as hazardous solid waste

(impregnated with flammable solvent).

Fire Response[1][2][5][8][9]
Extinguishing Media: Dry chemical, CO2, or chemical foam.[1][2][4]

Do NOT Use: Water jet. Since 2-methylpentane is lighter than water (0.65 g/mL), a water

stream will float the burning liquid and spread the fire rapidly across the lab bench or floor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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